molecular formula C11H14O3S B8602607 2-(4-Methylthiophenyl)ethoxyacetic acid

2-(4-Methylthiophenyl)ethoxyacetic acid

Cat. No.: B8602607
M. Wt: 226.29 g/mol
InChI Key: VZBBUKBNWVHYMH-UHFFFAOYSA-N
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Description

2-(4-Methylthiophenyl)ethoxyacetic acid is a useful research compound. Its molecular formula is C11H14O3S and its molecular weight is 226.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O3S

Molecular Weight

226.29 g/mol

IUPAC Name

2-[2-(4-methylsulfanylphenyl)ethoxy]acetic acid

InChI

InChI=1S/C11H14O3S/c1-15-10-4-2-9(3-5-10)6-7-14-8-11(12)13/h2-5H,6-8H2,1H3,(H,12,13)

InChI Key

VZBBUKBNWVHYMH-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)CCOCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.27 g of 4-methylthiophenethyl alcohol in 100 ml of dimethyl sulfoxide were treated with 3.58 g of a 50% sodium hydride dispersion in mineral oil and the mixture was stirred at 60° C. for 10 minutes. 3.53 g of chloroacetic acid were added and the heating was continued at 80° C. for 3 hours while stirring. The mixture was cooled, poured into water and washed with ethyl acetate. The aqueous phase was acidified to pH 1 with concentrated hydrochloric acid and extracted with ethyl acetate. The organic phase was separated, washed well with water, dried over sodium sulfate, filtered and evaporated to dryness. The residue was recrystallized from toluene/hexane to give 3.89 g (46%) of 2-(4-methylthiophenyl)ethoxyacetic acid of melting 58°-60° C.
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